(R)-3-Amino-4-(4-iodophenyl)butanoic acid hydrochloride

• IUPAC Name: (3R)-3-amino-4-(4-iodophenyl)butanoic acid;hydrochloride
• InChI: InChI=1S/C10H12INO2.ClH/c11-8-3-1-7(2-4-8)5-9(12)6-10(13)14;/h1-4,9H,5-6,12H2,(H,13,14);1H/t9-;/m1./s1
• InChI Key: OEKGKNIRLMPHEI-SBSPUUFOSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(CC(=O)O)N)I.Cl
• Isomeric SMILES: C1=CC(=CC=C1C[C@H](CC(=O)O)N)I.Cl
• Molecular Formula: C10H13ClINO2
• DSSTOX Substance ID: DTXSID30661582
• Molecular Weight: 341.57 g/mol
• CAS No.: 332061-76-4, 269396-70-5

Description

“®-3-Amino-4-(4-iodophenyl)butanoic acid hydrochloride” is a chemical compound. It’s closely related to “®-3-((tert-Butoxycarbonyl)amino)-4-(4-iodophenyl)butanoic acid” which has a molecular weight of 405.23. Another related compound is “4-(p-Iodophenyl)butyric acid” with a molecular weight of 290.10.

Synthesis Analysis

The synthesis of related compounds involves the use of amino acid ionic liquids (AAILs). A series of room-temperature ionic liquids were derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs). These protected AAILs were used as the starting materials in dipeptide synthesis with commonly used coupling reagents.

Molecular Structure Analysis

The molecular structure of the related compound “4-(p-Iodophenyl)butyric acid” is represented by the SMILES string OC(=O)CCCc1ccc(I)cc1. The InChI representation is 1S/C10H11IO2/c11-9-6-4-8(5-7-9)2-1-3-10(12)13/h4-7H,1-3H2,(H,12,13).

Chemical Reactions Analysis

The Boc-AAILs were used in dipeptide synthesis with commonly used coupling reagents. The distinctive coupling reagent N,N0-diethylene-N00-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of base, giving the dipeptides in satisfactory yields in 15 min.

Physical and Chemical Properties Analysis

The Boc-AAILs are clear and nearly colorless to pale yellow liquids at room temperature. They are miscible in acetonitrile, methanol, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO), partially miscible in water, but immiscible in diethyl ether, ethyl acetate, and hexane.

Scientific Research Applications

Crystal Engineering

• Multicomponent Crystals Formation : Baclofen, a derivative of γ-amino acid similar to (R)-3-Amino-4-(4-iodophenyl)butanoic acid, is used in crystal engineering to form multicomponent crystals with various acids. The study of its crystal structure, thermal analysis, and powder X-ray analysis contributes to understanding the conformation and protonation properties of such compounds (Báthori & Kilinkissa, 2015).

Synthesis and Structural Analysis

• Derivatives Synthesis : Studies on the synthesis of β-substituted γ-aminobutyric acid derivatives, which are pharmacologically active, include the synthesis of 3,4-disubstituted aminobutyric acids. These derivatives are of interest due to their pharmacological potential (Vasil'eva et al., 2016).
• IR and H1NMR Spectra Analysis : The IR and H1NMR spectra of 4-amino-3-(3-pyridyl)-butanoic acid dihydrochlorid, a related compound, have been analyzed to identify absorption and structural fragments. Such methods are recommended for pharmaceutical analysis for structure determination (Беликов et al., 2015).

Pharmacology and Biochemistry

• Enantioselective Synthesis : The enantioselective synthesis of baclofen, another γ-amino acid derivative, involves techniques like esterification and hydrolysis to obtain enantiopure compounds, which is crucial for pharmacological applications (Camps et al., 2004).
• GABAB Receptor Binding : Studies have explored the binding affinity of various γ-amino acid analogs, including baclofen and its derivatives, to GABAB receptors. This research is significant for understanding the pharmacological profiles of these compounds (Bräuner‐Osborne & Krogsgaard‐Larsen, 1999).

Chemical Synthesis and Characterization

• Fluorescent d-Amino Acids Synthesis : The synthesis and fluorescence properties of aromatic d-amino acids, which include steps like Suzuki cross-coupling, have been reported. These amino acids have potential applications in peptide synthesis and as fluorescent markers (Maity et al., 2015).

Radiochemistry

• Radiotracer Development : Analogues of baclofen have been synthesized as potential PET radiotracers. Their binding affinity and brain distribution in mice have been studied, suggesting potential applications in imaging GABAB receptors (Naik et al., 2018).